1,2-Ethanedisulfonic acid
Overview
Description
1,2-Ethanedisulfonic acid is a diprotic sulfonic acid, with pKa values of -1.46 and -2.06, making it a very strong acid . When used in pharmaceutical formulations, the salts with the active ingredient are known as edisylates .
Synthesis Analysis
The preparation of disodium salt from 1,2-dibromoethane and sodium sulfite has been reported . The free acid can be obtained by converting the disodium salt to a barium salt followed by liberation with H2SO4 .Molecular Structure Analysis
The molecular formula of this compound is C2H6O6S2 . The molecular weight is 190.20 . The SMILES string is OS(=O)(=O)CCS(=O)(=O)O .Physical And Chemical Properties Analysis
This compound has a molar mass of 190.18 g·mol−1 . The melting point ranges from 172 to 174 °C . It is somewhat soluble in anhydrous ether and very soluble in dioxane .Scientific Research Applications
Organic Synthesis
1,2-Ethanedisulfonic acid is used as a reagent in chemical syntheses . It plays a crucial role in the formulation of various organic compounds, contributing to the development of new substances and materials.
Catalysts
This compound is also used in the field of catalysts . It can enhance the speed of chemical reactions, making it a valuable component in many industrial processes.
Electrochemistry
In electrochemistry, this compound is used as an electrolyte solution . It’s particularly useful in the development of magnesium secondary batteries.
Chelating Agent
This compound can act as a chelating agent across multiple industries . It has the ability to form several bonds with a single metal ion, making it a useful tool in industries such as food processing, pulp and paper, and textiles.
Lithium-Ion Battery Electrolytes
This compound has earned recognition for its role as an additive in lithium-ion battery electrolytes . It enhances their overall performance and reliability, contributing to the efficiency of these energy storage devices.
Pharmaceutical Applications
This compound is used as a pharmaceutical intermediate . It’s used in the production of non-narcotic cough medicine, demonstrating its importance in the medical field.
Safety and Hazards
Eye contact with 1,2-Ethanedisulfonic acid can result in corneal damage or blindness . Skin contact can produce inflammation and blistering . Inhalation of dust will produce irritation to the gastro-intestinal or respiratory tract, characterized by burning, sneezing, and coughing . Severe over-exposure can produce lung damage, choking, unconsciousness, or death . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
1,2-Ethanedisulfonic acid is an organic compound used as a pharmaceutical intermediate . It is primarily used in the production of non-anesthetic antitussive drugs . Therefore, its primary targets are likely to be the receptors or enzymes involved in the cough reflex pathway.
Pharmacokinetics
A study on co-amorphous dispersions of mirabegron-1,2-ethanedisulfonic acid showed improved solubility and thermodynamic stability . This suggests that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, potentially enhancing its bioavailability.
Action Environment
The action of this compound may be influenced by various environmental factors. For instance, the compound’s solubility and stability could be affected by factors such as pH, temperature, and the presence of other compounds . Furthermore, its efficacy could be influenced by the physiological environment, including the presence of specific receptors or enzymes, and the individual’s metabolic rate.
properties
IUPAC Name |
ethane-1,2-disulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O6S2/c3-9(4,5)1-2-10(6,7)8/h1-2H2,(H,3,4,5)(H,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFAXGSQYZLGZPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CS(=O)(=O)O)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6O6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00149089 | |
Record name | 1,2-Ethanedisulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00149089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110-04-3 | |
Record name | 1,2-Ethanedisulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110-04-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Ethanedisulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000110043 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Ethanedisulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00149089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-ethanedisulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.394 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2-ETHANEDISULFONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DL69Y31QQV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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